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Compound of Interest

Compound Name: Disperse yellow 65 (C.I. 671205)

Cat. No.: B157447 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the performance of Disperse Yellow 65

against other significant anthraquinone disperse dyes, namely Disperse Blue 56, Disperse Blue

60, and Disperse Red 92. The comparison focuses on key performance indicators relevant to

textile and material science applications, including light, wash, perspiration, and sublimation

fastness. All quantitative data is supported by standardized experimental protocols.

Quantitative Performance Data
The following table summarizes the fastness properties of Disperse Yellow 65 and other

selected anthraquinone dyes. The ratings are based on the ISO (International Organization for

Standardization) and AATCC (American Association of Textile Chemists and Colorists)

standards, with a scale from 1 (poor) to 5 (excellent) for most tests, and 1 to 8 for light fastness,

where a higher number indicates better fastness.
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Experimental Protocols
Detailed methodologies for the key fastness tests are provided below. These protocols are

based on internationally recognized standards to ensure reproducibility and comparability of

results.

Light Fastness Testing (ISO 105-B02)
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This test determines the resistance of the color of textiles to the action of an artificial light

source representative of natural daylight.

Apparatus:

Xenon arc lamp fading apparatus

Blue wool references (scale 1-8)

Grey scale for assessing color change

Procedure:

A specimen of the dyed textile is exposed to the light from a xenon arc lamp under specified

conditions of temperature and humidity.

Simultaneously, a set of blue wool references with known light fastness are exposed under

the same conditions.

The exposure is continued until a specified change in color of the test specimen or the blue

wool references is observed.

The light fastness of the specimen is assessed by comparing the change in its color with that

of the blue wool references. The rating is given on a scale of 1 to 8, where 8 indicates the

highest light fastness.

Colorfastness to Washing (AATCC Test Method 61)
This accelerated test is designed to evaluate the colorfastness of textiles to home and

commercial laundering.

Apparatus:

Launder-Ometer or similar apparatus for rotating closed containers in a thermostatically

controlled water bath.

Stainless steel containers and steel balls.
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Multifiber test fabric.

AATCC Standard Reference Detergent.

Grey scales for assessing color change and staining.

Procedure:

A 50x150 mm specimen of the dyed fabric is stitched together with a multifiber test fabric.

The composite specimen is placed in a stainless steel container with 150 mL of a detergent

solution and 50 steel balls.

The container is sealed and placed in the Launder-Ometer and agitated for 45 minutes at a

specified temperature (e.g., 49°C for Test No. 2A).

After the test, the specimen is removed, rinsed, and dried.

The change in color of the specimen and the staining of the multifiber test fabric are

evaluated using the respective grey scales. The ratings are on a scale of 1 to 5.

Colorfastness to Sublimation (AATCC Test Method 117)
This method assesses the resistance of a material's color to sublimation, which is the transfer

of colorant from the surface of a dyed fabric to an adjacent undyed material when subjected to

heat.

Apparatus:

Heat press or scorch tester with controlled temperature and pressure.

Undyed polyester fabric.

Grey scales for assessing color change and staining.

Procedure:

A specimen of the dyed fabric is placed between two pieces of undyed polyester fabric.
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The composite specimen is placed in the heat press at a specified temperature (e.g., 180°C)

for a specific duration (e.g., 30 seconds).[1]

After heating, the specimen is removed and allowed to cool.

The change in color of the original specimen and the staining on the undyed polyester fabric

are evaluated using the grey scales. The ratings are on a scale of 1 to 5.

Visualized Experimental Workflow
The following diagrams illustrate the general workflows for the key experimental protocols

described above.

Sample Preparation Exposure in Xenon Arc Tester with Blue Wool Standards Periodic Evaluation Comparison with Blue Wool Standards Assign Light Fastness Rating (1-8)

Sample Preparation (with multifiber fabric) Laundering in Launder-Ometer Rinsing and Drying Evaluation of Color Change and Staining Assign Fastness Rating (1-5)

Sample Preparation (with undyed fabric) Heating in Heat Press Cooling Evaluation of Color Change and Staining Assign Fastness Rating (1-5)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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